Cas no 946362-41-0 (1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946362-41-0
• MF: C₁₆H₁₃ClN₄O₂S
• MW: 360.818020582199
• CID: 5504736
• Update Time: 2025-10-30

1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2-chlorophenyl)methyl]-1,6-dihydro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-
• 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H13ClN4O2S/c1-10-19-20-16(24-10)18-15(23)12-6-7-14(22)21(9-12)8-11-4-2-3-5-13(11)17/h2-7,9H,8H2,1H3,(H,18,20,23)
• InChI Key： SDIUXJPWQAXLMI-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=NN=C(C)S1)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Analysis of 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-41-0)

The compound 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-41-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-thiadiazole ring and a dihydropyridine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of metabolic and inflammatory pathways.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The 1-(2-chlorophenyl)methyl moiety is known to enhance binding affinity to certain biological targets, while the 5-methyl-1,3,4-thiadiazol-2-yl group contributes to its stability and bioavailability. Recent studies have highlighted its potential as a modulator of key cellular processes, aligning with the growing demand for novel small-molecule therapeutics in precision medicine.

In the era of AI-driven drug discovery, compounds like 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide are gaining traction due to their computational predictability and structural diversity. Researchers are leveraging machine learning models to predict its interactions with proteins, reducing the time and cost associated with traditional screening methods. This aligns with the broader trend of digital transformation in the pharmaceutical industry.

The solubility and stability of this compound are also critical factors for its practical application. Its 6-oxo-1,6-dihydropyridine scaffold is known to influence its pharmacokinetic properties, making it a candidate for oral formulations. Additionally, the presence of the chlorophenyl group may enhance its lipophilicity, which is a key consideration for blood-brain barrier penetration in central nervous system (CNS) drug development.

Environmental and sustainability concerns are another hot topic in the chemical industry. The synthesis of 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is being optimized to reduce waste and energy consumption, reflecting the industry's shift toward green chemistry principles. This is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes.

From a patent perspective, this compound has been the subject of several filings, underscoring its commercial potential. Its unique combination of functional groups makes it a valuable scaffold for intellectual property protection, especially in competitive markets like oncology and immunology. Companies are actively investigating its derivatives to expand their portfolios and address unmet medical needs.

In summary, 1-(2-chlorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-41-0) represents a promising avenue for scientific exploration. Its multifaceted properties and alignment with contemporary research trends make it a compound worth watching in the coming years. Whether you're a chemist, biologist, or pharmaceutical professional, understanding its potential could open doors to innovative applications and collaborations.